Cas no 2228981-05-1 (3-(5-methoxy-2-nitrophenoxy)-3-methylazetidine)

• Product Name: 3-(5-methoxy-2-nitrophenoxy)-3-methylazetidine
• CAS No: 2228981-05-1
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 6455239
• PubChem ID: 165861921
• Update Time: 2025-05-19

3-(5-methoxy-2-nitrophenoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methoxy-2-nitrophenoxy)-3-methylazetidine
• EN300-1998311
• 2228981-05-1

• Inchi： 1S/C11H14N2O4/c1-11(6-12-7-11)17-10-5-8(16-2)3-4-9(10)13(14)15/h3-5,12H,6-7H2,1-2H3
• InChI Key： WGHKHJOFCDGESB-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CC=1[N+](=O)[O-])OC)C1(C)CNC1

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.3Ų

Additional information on 3-(5-methoxy-2-nitrophenoxy)-3-methylazetidine

Comprehensive Guide to 3-(5-methoxy-2-nitrophenoxy)-3-methylazetidine (CAS No. 2228981-05-1): Properties, Applications, and Market Insights

3-(5-methoxy-2-nitrophenoxy)-3-methylazetidine (CAS No. 2228981-05-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique azetidine ring structure and methoxy-nitrophenoxy functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular formula is C₁₁H₁₄N₂O₄, with a molecular weight of 238.24 g/mol. Researchers and industry professionals often search for terms like "3-(5-methoxy-2-nitrophenoxy)-3-methylazetidine synthesis" or "CAS 2228981-05-1 applications" to explore its potential.

The compound's physicochemical properties make it particularly valuable in drug discovery. It exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while being less soluble in water. The presence of the nitro group and methoxy substituent enhances its reactivity, enabling diverse chemical transformations. Recent studies highlight its role in developing kinase inhibitors and GPCR-targeted therapies, addressing trending topics like "precision medicine" and "targeted drug delivery."

In the pharmaceutical industry, 3-(5-methoxy-2-nitrophenoxy)-3-methylazetidine is frequently utilized as a building block for novel therapeutics. Its structural features align with the growing demand for small-molecule drugs with improved bioavailability and selectivity. Searches for "azetidine derivatives in drug design" or "nitrophenoxy compounds in medicinal chemistry" reflect its relevance. Additionally, the compound's stability under controlled conditions makes it suitable for high-throughput screening and combinatorial chemistry applications.

The synthetic routes for CAS 2228981-05-1 often involve multi-step organic reactions, including nucleophilic substitution and catalytic hydrogenation. Optimizing these processes is a hot topic in green chemistry circles, where researchers aim to reduce waste and improve atom economy. Queries like "sustainable synthesis of 3-methylazetidine derivatives" or "eco-friendly nitrophenoxy chemistry" underscore this trend. Advanced techniques such as flow chemistry and microwave-assisted synthesis are also being explored to enhance yield and purity.

Market analysts note increasing demand for 3-(5-methoxy-2-nitrophenoxy)-3-methylazetidine due to its applications in oncology and neurological disorder research. The rise of "AI-driven drug discovery" has further amplified interest, as computational models identify this scaffold for potential protein-ligand interactions. Regulatory compliance remains critical, with suppliers ensuring adherence to REACH and GMP standards. Popular search terms like "CAS 2228981-05-1 suppliers" or "high-purity azetidine intermediates" reflect procurement needs.

From a storage and handling perspective, 3-(5-methoxy-2-nitrophenoxy)-3-methylazetidine should be kept in a cool, dry environment away from light. While not classified as hazardous under standard conditions, proper laboratory safety protocols are recommended. This aligns with frequently asked questions such as "stability of nitrophenoxy compounds" or "handling azetidine-based intermediates."

In conclusion, 3-(5-methoxy-2-nitrophenoxy)-3-methylazetidine (CAS No. 2228981-05-1) represents a versatile tool in modern chemical research. Its intersection with cutting-edge fields like bioconjugation, proteolysis-targeting chimeras (PROTACs), and covalent inhibitors ensures sustained relevance. As the scientific community continues to explore its potential, this compound will likely remain a focal point for innovation in life sciences and material chemistry.